Cas no 1025058-89-2 (2-(2-Chlorophenyl)formamido-4-methanesulfonylbutanoic Acid)

• Product Name: 2-(2-Chlorophenyl)formamido-4-methanesulfonylbutanoic Acid
• CAS No: 1025058-89-2
• MF: C₁₂H₁₄ClNO₅S
• MW: 319.761261463165
• MDL: MFCD08691092
• CID: 2627378
• PubChem ID: 16226908
• Update Time: 2025-05-23

2-(2-Chlorophenyl)formamido-4-methanesulfonylbutanoic Acid Chemical and Physical Properties

Names and Identifiers

• .
• N-[(BENZYLAMINO)CARBONYL]-2-CHLOROPROPANAMIDE
• 2-[(2-chlorobenzoyl)amino]-4-(methylsulfonyl)butanoic acid
• 2-[(2-chlorobenzoyl)amino]-4-methylsulfonylbutanoic acid
• 2-[(2-chlorophenyl)formamido]-4-methanesulfonylbutanoic acid
• NE13990
• 2-(2-Chlorobenzamido)-4-(methylsulfonyl)butanoic acid
• Z227830180
• 2-[(2-chlorobenzoyl)amino]-4-(methylsulfonyl)butanoic acid, AldrichCPR
• 2-(2-Chlorophenyl)formamido-4-methanesulfonylbutanoic Acid

• MDL： MFCD08691092
• Inchi： 1S/C12H14ClNO5S/c1-20(18,19)7-6-10(12(16)17)14-11(15)8-4-2-3-5-9(8)13/h2-5,10H,6-7H2,1H3,(H,14,15)(H,16,17)
• InChI Key： NGFNQJSTFVSYTG-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(NC(C(=O)O)CCS(C)(=O)=O)=O

Computed Properties

• Exact Mass: 319.0281214 g/mol
• Monoisotopic Mass: 319.0281214 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 109
• Molecular Weight: 319.76

Additional information on 2-(2-Chlorophenyl)formamido-4-methanesulfonylbutanoic Acid

Introduction to 2-(2-Chlorophenyl)formamido-4-methanesulfonylbutanoic Acid (CAS No. 1025058-89-2)

2-(2-Chlorophenyl)formamido-4-methanesulfonylbutanoic Acid (CAS No. 1025058-89-2) is a synthetic compound with a unique structure and potential applications in the pharmaceutical and chemical industries. This compound is characterized by its chlorophenyl and methanesulfonyl functional groups, which contribute to its distinct chemical properties and biological activities.

The chlorophenyl group in the compound is known for its ability to enhance the lipophilicity of molecules, making it an attractive moiety for drug design. This property can improve the bioavailability and cellular uptake of the compound, which is crucial for its therapeutic efficacy. Additionally, the formamido group provides a polar functional group that can participate in hydrogen bonding, further influencing the compound's solubility and binding interactions with biological targets.

The methanesulfonyl group, on the other hand, is a versatile functional group that can modulate the pharmacokinetic properties of a molecule. It can increase the metabolic stability of the compound and reduce its susceptibility to enzymatic degradation. This makes it particularly useful in the development of drugs that require prolonged activity or reduced clearance rates.

Recent research has highlighted the potential of 2-(2-Chlorophenyl)formamido-4-methanesulfonylbutanoic Acid in various therapeutic areas. Studies have shown that this compound exhibits significant anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain and inflammatory diseases. The mechanism of action is believed to involve the inhibition of pro-inflammatory cytokines and enzymes, such as COX-2 and TNF-α, which are key mediators of inflammation and pain.

In addition to its anti-inflammatory effects, 2-(2-Chlorophenyl)formamido-4-methanesulfonylbutanoic Acid has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by disrupting cellular signaling pathways involved in cell survival and proliferation. The selective cytotoxicity observed in cancer cells suggests that this compound may have a favorable therapeutic index, minimizing adverse effects on healthy tissues.

The structural features of 2-(2-Chlorophenyl)formamido-4-methanesulfonylbutanoic Acid make it an excellent candidate for further optimization through medicinal chemistry approaches. Researchers are exploring various structural modifications to enhance its potency, selectivity, and pharmacokinetic profile. For example, substituting different functional groups on the chlorophenyl ring or modifying the methanesulfonyl moiety can lead to compounds with improved therapeutic properties.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(2-Chlorophenyl)formamido-4-methanesulfonylbutanoic Acid in human subjects. Early results from Phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, 2-(2-Chlorophenyl)formamido-4-methanesulfonylbutanoic Acid (CAS No. 1025058-89-2) is a promising compound with diverse applications in pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further investigation and development as a potential therapeutic agent for inflammatory diseases and cancer. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its future use in medicine.